Cas no 2137145-37-8 (4-({(2R)-2,3-dihydroxypropylamino}methyl)benzene-1,3-diol)

4-({(2R)-2,3-dihydroxypropylamino}methyl)benzene-1,3-diol is a chiral organic compound featuring a benzene-1,3-diol core substituted with a (2R)-2,3-dihydroxypropylaminomethyl group. This structure imparts unique reactivity and solubility properties, making it valuable in synthetic chemistry and pharmaceutical applications. The presence of multiple hydroxyl groups enhances its ability to form hydrogen bonds, improving its utility as an intermediate in complex molecular synthesis. The chiral (2R)-configuration allows for stereoselective reactions, which is advantageous in asymmetric synthesis. Its stability under mild conditions and compatibility with various solvents further contribute to its versatility in research and industrial processes.
4-({(2R)-2,3-dihydroxypropylamino}methyl)benzene-1,3-diol structure
2137145-37-8 structure
Product Name:4-({(2R)-2,3-dihydroxypropylamino}methyl)benzene-1,3-diol
CAS No:2137145-37-8
MF:C10H15NO4
MW:213.230403184891
MDL:MFCD31601328
CID:5608501
PubChem ID:96905350
Update Time:2025-06-12

4-({(2R)-2,3-dihydroxypropylamino}methyl)benzene-1,3-diol Chemical and Physical Properties

Names and Identifiers

    • EN300-843946
    • 4-({[(2R)-2,3-dihydroxypropyl]amino}methyl)benzene-1,3-diol
    • 2137145-37-8
    • 4-({(2R)-2,3-dihydroxypropylamino}methyl)benzene-1,3-diol
    • MDL: MFCD31601328
    • Inchi: 1S/C10H15NO4/c12-6-9(14)5-11-4-7-1-2-8(13)3-10(7)15/h1-3,9,11-15H,4-6H2/t9-/m1/s1
    • InChI Key: VVRWQINGNFAGCO-SECBINFHSA-N
    • SMILES: O[C@@H](CO)CNCC1C=CC(=CC=1O)O

Computed Properties

  • Exact Mass: 213.10010796g/mol
  • Monoisotopic Mass: 213.10010796g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 93Ų

4-({(2R)-2,3-dihydroxypropylamino}methyl)benzene-1,3-diol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-843946-0.05g
4-({[(2R)-2,3-dihydroxypropyl]amino}methyl)benzene-1,3-diol
2137145-37-8 95%
0.05g
$707.0 2024-05-21
Enamine
EN300-843946-0.1g
4-({[(2R)-2,3-dihydroxypropyl]amino}methyl)benzene-1,3-diol
2137145-37-8 95%
0.1g
$741.0 2024-05-21
Enamine
EN300-843946-0.25g
4-({[(2R)-2,3-dihydroxypropyl]amino}methyl)benzene-1,3-diol
2137145-37-8 95%
0.25g
$774.0 2024-05-21
Enamine
EN300-843946-0.5g
4-({[(2R)-2,3-dihydroxypropyl]amino}methyl)benzene-1,3-diol
2137145-37-8 95%
0.5g
$809.0 2024-05-21
Enamine
EN300-843946-1g
4-({[(2R)-2,3-dihydroxypropyl]amino}methyl)benzene-1,3-diol
2137145-37-8
1g
$842.0 2023-09-02
Enamine
EN300-843946-2.5g
4-({[(2R)-2,3-dihydroxypropyl]amino}methyl)benzene-1,3-diol
2137145-37-8 95%
2.5g
$1650.0 2024-05-21
Enamine
EN300-843946-5g
4-({[(2R)-2,3-dihydroxypropyl]amino}methyl)benzene-1,3-diol
2137145-37-8
5g
$2443.0 2023-09-02
Enamine
EN300-843946-10g
4-({[(2R)-2,3-dihydroxypropyl]amino}methyl)benzene-1,3-diol
2137145-37-8
10g
$3622.0 2023-09-02
Enamine
EN300-843946-1.0g
4-({[(2R)-2,3-dihydroxypropyl]amino}methyl)benzene-1,3-diol
2137145-37-8 95%
1.0g
$842.0 2024-05-21
Enamine
EN300-843946-5.0g
4-({[(2R)-2,3-dihydroxypropyl]amino}methyl)benzene-1,3-diol
2137145-37-8 95%
5.0g
$2443.0 2024-05-21

4-({(2R)-2,3-dihydroxypropylamino}methyl)benzene-1,3-diol Related Literature

Additional information on 4-({(2R)-2,3-dihydroxypropylamino}methyl)benzene-1,3-diol

Comprehensive Overview of 4-({(2R)-2,3-dihydroxypropylamino}methyl)benzene-1,3-diol (CAS No. 2137145-37-8)

4-({(2R)-2,3-dihydroxypropylamino}methyl)benzene-1,3-diol (CAS No. 2137145-37-8) is a chemically synthesized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to by its systematic name, features a benzene ring substituted with hydroxyl groups and an amino-methyl-dihydroxypropyl side chain, which contributes to its potential biological activity. Researchers are particularly interested in its applications in drug development, especially in targeting oxidative stress-related pathways and inflammatory responses.

The compound's CAS No. 2137145-37-8 is a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and databases. Its structure, characterized by the (2R)-2,3-dihydroxypropylamino moiety, suggests potential interactions with enzymes and receptors involved in cellular signaling. This has led to investigations into its role as a modulator in metabolic disorders, a topic of high relevance given the global rise in conditions like diabetes and obesity. The hydroxyl-rich structure also hints at antioxidant properties, aligning with current trends in nutraceutical and anti-aging research.

In the context of modern drug discovery, 4-({(2R)-2,3-dihydroxypropylamino}methyl)benzene-1,3-diol is often explored for its structure-activity relationship (SAR), a key focus area for medicinal chemists. Computational modeling and in vitro studies have suggested that the compound's stereochemistry (notably the (2R) configuration) may influence its binding affinity to biological targets. This aligns with the growing demand for enantiomerically pure drugs, as highlighted by recent FDA guidelines emphasizing chiral specificity in pharmaceuticals.

From a synthetic chemistry perspective, the preparation of CAS No. 2137145-37-8 involves multi-step organic transformations, including reductive amination and protective group strategies. These methods are frequently discussed in academic forums and patent literature, reflecting the compound's relevance in green chemistry initiatives. Researchers are optimizing its synthesis to reduce environmental impact—a hot topic in light of the pharmaceutical industry's push toward sustainable manufacturing.

The compound's potential extends to materials science, where its polyphenolic structure could contribute to the development of bio-based polymers. This application resonates with the circular economy movement, addressing frequent search queries about "eco-friendly alternatives to synthetic polymers." Its benzene-1,3-diol core is structurally analogous to catechol derivatives used in adhesives, inspiring investigations into its utility in biomedical coatings.

Quality control of 4-({(2R)-2,3-dihydroxypropylamino}methyl)benzene-1,3-diol relies heavily on advanced analytical techniques such as HPLC-MS and NMR spectroscopy. These methods are essential for verifying the compound's purity and stereochemical integrity, topics frequently searched by quality assurance professionals in pharmaceutical industries. The rise of Quality by Design (QbD) principles in regulatory frameworks further underscores the importance of such characterization.

Ongoing research into CAS No. 2137145-37-8 explores its pharmacokinetic profile, including solubility and membrane permeability—key parameters in drug formulation. These studies address common questions about "bioavailability enhancement strategies," a major focus area in drug delivery innovation. The compound's diol groups may facilitate prodrug design, another trending topic in pharmaceutical sciences.

In conclusion, 4-({(2R)-2,3-dihydroxypropylamino}methyl)benzene-1,3-diol represents a versatile scaffold with multidisciplinary applications. Its study intersects with contemporary scientific priorities such as targeted therapy development, sustainable chemistry, and advanced material design. As research progresses, this compound may emerge as a valuable tool in addressing pressing health and technological challenges.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd